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Compound of Interest

Compound Name: Nootkatone

Cat. No.: B7782034 Get Quote

An In-depth Technical Guide to the Physical
Properties of Nootkatone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

nootkatone, a sesquiterpenoid of significant interest in the flavor, fragrance, and

pharmaceutical industries. This document details its solubility in various solvents and its

characteristic melting point, presenting quantitative data in structured tables for ease of

comparison. Furthermore, it outlines the experimental methodologies commonly employed to

determine these properties.

Melting Point
Nootkatone is a crystalline solid at room temperature, appearing as white to pale yellow

crystals.[1][2] Its melting point is a crucial parameter for its identification, purity assessment,

and formulation development. The reported melting point of nootkatone varies slightly across

different sources, which can be attributed to the purity of the sample and the analytical method

used for determination.

Table 1: Reported Melting Points of Nootkatone
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Melting Point (°C) Reference(s)

32 - 37 [3]

33 [1]

35 - 39 [4]

36 [5]

The melting point of a crystalline solid like nootkatone is typically determined using the

capillary method with a melting point apparatus. This method relies on the principle of

observing the temperature at which the solid sample transitions into a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle (optional, for pulverizing crystals)

Procedure:

Sample Preparation: A small amount of dry, powdered nootkatone is introduced into the

open end of a capillary tube. The tube is then gently tapped or dropped through a long glass

tube to pack the sample into the sealed end, achieving a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating and Observation: The apparatus is heated at a controlled rate. A rapid heating rate

can be used for a preliminary determination to find the approximate melting range. For an

accurate measurement, the heating rate should be slowed to 1-2 °C per minute as the

temperature approaches the expected melting point.
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Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting. The temperature at which the entire solid has transformed into a liquid

is recorded as the completion of melting. The range between these two temperatures is the

melting point range. For a pure compound, this range is typically narrow (0.5-1 °C).

Logical Workflow for Melting Point Determination
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Sample Preparation

Measurement

Start: Obtain Nootkatone Sample

Pulverize Sample (if necessary)

Load Capillary Tube

Pack Sample

Place Tube in Apparatus

Rapid Heating (Approx. MP)

Slow Heating (1-2°C/min)

Observe Melting

Record Melting Range

end

End: Report Melting Point

 

Solution Preparation

Phase Separation

Analysis

Start: Add Excess Nootkatone to Solvent

Equilibrate (e.g., 24-48h shaking)

Allow Solid to Settle

Centrifuge Supernatant

Dilute Supernatant

Quantify by HPLC/GC-MS

Calculate Solubility

end

End: Report Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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